Cas no 37422-04-1 (3-(2-carboxyethyl)-2-[2-[(3-ethyl-5-methyl-3H-benzothiazol-2-ylidene)methyl]but-1-enyl]-5-methylbenzothiazolium iodide)

• Product name: 3-(2-carboxyethyl)-2-[2-[(3-ethyl-5-methyl-3H-benzothiazol-2-ylidene)methyl]but-1-enyl]-5-methylbenzothiazolium iodide
• CAS No: 37422-04-1
• MF: C₂₆N₂O₂S₂+^.I-
• MW: 563.3244
• CID: 922262
• PubChem ID: 44150196

3-(2-carboxyethyl)-2-[2-[(3-ethyl-5-methyl-3H-benzothiazol-2-ylidene)methyl]but-1-enyl]-5-methylbenzothiazolium iodide Chemical and Physical Properties

Names and Identifiers

• 3-(2-carboxyethyl)-2-[2-[(3-ethyl-5-methyl-3H-benzothiazol-2-ylidene)methyl]but-1-enyl]-5-methylbenzothiazolium iodide
• 3-[2-[2-[(3-ethyl-5-methyl-1,3-benzothiazol-2-ylidene)methyl]but-1-enyl]-5-methyl-1,3-benzothiazol-3-ium-3-yl]propanoic acid,iodide
• 3-(2-Carboxyethyl)-2-(2-((3-ethyl-5-methyl-3H-benzothiazol-2-ylidene)methyl)but-1-enyl)-5-methylbenzothiazolium iodide
• 37422-04-1
• EINECS 253-503-4

• Inchi： InChI=1S/C26H28N2O2S2.HI/c1-5-19(15-24-27(6-2)20-13-17(3)7-9-22(20)31-24)16-25-28(12-11-26(29)30)21-14-18(4)8-10-23(21)32-25;/h7-10,13-16H,5-6,11-12H2,1-4H3;1H
• InChI Key： YPOWWYMDBQEBAD-UHFFFAOYSA-N
• SMILES： CCC(=CC1=[N+](C2=C(S1)C=CC(=C2)C)CCC(=O)O)C=C3N(C4=C(S3)C=CC(=C4)C)CC.[I-]

Computed Properties

• Exact Mass: 562.8442
• Monoisotopic Mass: 592.07152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 739
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 44.09